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Compound of Interest

Compound Name: 2,3-Dimethyl-1,3-butadiene

Cat. No.: B165502

CAS Number: 513-81-5[1][2][3][4][5]

This guide provides comprehensive technical information about 2,3-Dimethyl-1,3-butadiene,
tailored for researchers, scientists, and professionals in drug development. It covers the
compound's properties, synthesis, key reactions, and safety protocols.

Physicochemical and Spectroscopic Data

2,3-Dimethyl-1,3-butadiene, also known as biisopropenyl, is a colorless liquid.[1][4] It is a
conjugated diene that is valuable in organic synthesis and polymer science.[6][7]

Table 1: Physical and Chemical Properties
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Property Value Reference
Molecular Formula C6H10 [1112]1[5]
Molar Mass 82.14 g/mol [11[31[5]
Density 0.7267 g/mL at 20°C [5]
Melting Point -76 °C [11[4115]
Boiling Point 68-69 °C [1][4]
Flash Point -1°C [1]
Refractive Index (n2°/D) 1.438 [4]
Vapor Pressure 152 mmHg at 20°C [2]
Water Solubility Immiscible [4115]
B Soluble in organic solvents like
Solubility [415]
chloroform.
Table 2: Spectroscopic Data
Technique Key Peaks/Signals Reference
Signals corresponding to the
1H NMR _ [8][9][10]
vinyl and methyl protons.
Signals for the sp2 and sp3
13C NMR o [10]
hybridized carbon atoms.
Peaks characteristic of C=C
IR Spectroscopy (2]
and C-H bonds.
Molecular ion peak and
Mass Spectrometry [2][11]

fragmentation pattern.

Experimental Protocols
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Detailed methodologies for the synthesis and a key reaction of 2,3-Dimethyl-1,3-butadiene
are provided below.

2.1. Synthesis of 2,3-Dimethyl-1,3-butadiene via Dehydration of Pinacol

This compound is commonly prepared in the laboratory through the acid-catalyzed dehydration
of pinacol (2,3-dimethylbutane-2,3-diol).[1][6][12]

e Materials:
o Pinacol (anhydrous), 354 g (3 moles)[13]
o 48% Hydrobromic acid, 10 mL[13]
o Boiling chips
o Hydroquinone (for stabilization)
o Anhydrous calcium chloride (for drying)
o 2-L round-bottomed flask
o Packed fractionating column
o Distillation apparatus
o Separatory funnel
» Procedure:

o Place 354 g of pinacol and 10 mL of 48% hydrobromic acid into a 2-L round-bottomed
flask equipped with a fractionating column.[13]

o Add a few boiling chips and heat the flask slowly.[13]

o Collect the distillate that comes over up to 95°C. This process takes approximately 2
hours.[12][13]
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o The distillate will consist of two layers. Transfer it to a separatory funnel and remove the
lower aqueous layer.[12]

o Wash the organic layer twice with 100-mL portions of water.[13]

o Add 0.5 g of hydroquinone to the organic layer to act as a stabilizer and dry it overnight
with 15 g of anhydrous calcium chloride.[13]

o Perform a final fractional distillation, collecting the product that boils in the range of 69—
70.5°C. The expected yield is 55-60%.[13]

2.2. Diels-Alder Reaction with Maleic Anhydride

2,3-Dimethyl-1,3-butadiene readily undergoes Diels-Alder reactions.[1][4] This protocol
describes its reaction with maleic anhydride to form 4,5-dimethyl-cis-cyclohex-4-ene-1,2-
dicarboxylic anhydride.[12]

e Materials:
o 2,3-Dimethyl-1,3-butadiene (synthesized from Protocol 2.1)
o Maleic anhydride, 1.0 g
o Hexanes
o 125-mL Erlenmeyer flask
o Hot water bath

o lIce bath

[e]

Vacuum filtration apparatus
e Procedure:

o Add 1.0 g of maleic anhydride to the flask containing the purified 2,3-Dimethyl-1,3-
butadiene.[12]
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o Warm the mixture with your hands. An exothermic reaction should commence, causing the
temperature to rise.[12]

o Once the reaction begins, remove the heat source to prevent the diene from boiling off.[12]

o After the reaction mixture has cooled, add 15 mL of hexanes and warm it in a hot water
bath to dissolve the product.[12]

o Allow the solution to stand undisturbed for one minute, then perform a gravity filtration to
remove any unreacted maleic anhydride.[12]

o Cool the filtrate in an ice bath for 15 minutes to induce crystallization of the product.[12]

o lIsolate the crystals by vacuum filtration, washing them with a small amount of ice-cold
hexanes.[12]

Visualized Workflows and Pathways

The following diagrams illustrate the synthesis and reactivity of 2,3-Dimethyl-1,3-butadiene.
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Caption: Acid-catalyzed dehydration of pinacol to form 2,3-Dimethyl-1,3-butadiene.
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Caption: Diels-Alder reaction of 2,3-Dimethyl-1,3-butadiene with maleic anhydride.
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Caption: Experimental workflow for synthesis and subsequent Diels-Alder reaction.

Safety and Handling

2,3-Dimethyl-1,3-butadiene is a highly flammable liquid and vapor.[2][14] It may cause
irritation and can be harmful if ingested.[2]

Table 3: GHS Hazard Information

Hazard Class Pictogram Signal Word Hazard Statement
o H225: Highly
Flammable Liquids L
& Danger flammable liquid and
(Category 2)
vapor.

e Handling: Use in a well-ventilated area with non-sparking tools.[14][15] Wear suitable
protective clothing, including safety goggles and gloves.[14][15] Ground and bond containers
and receiving equipment to prevent static discharge.

e Storage: Store in a cool, well-ventilated place away from heat, sparks, and open flames.[14]
[16][17] Keep the container tightly closed.[16] The recommended storage temperature is 2-8
°C.[16]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations.[17]

This compound is used in the manufacturing of synthetic rubber and other polymers.[5][7] It is
also a valuable reagent in organic synthesis, particularly in cycloaddition reactions.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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